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For researchers, scientists, and drug development professionals, understanding the

hygroscopic nature of excipients is critical for ensuring product stability, performance, and shelf

life. This guide provides an in-depth comparison of the hygroscopicity of two common glycols,

propylene glycol (PG) and dipropylene glycol (DPG), supported by experimental data and

detailed methodologies.

Propylene glycol (PG) is well-documented as being more hygroscopic than dipropylene glycol
(DPG).[1][2][3] This means that PG has a stronger affinity for water and will absorb more

moisture from the atmosphere at a given relative humidity. This key difference is attributed to

their distinct chemical structures.

Propylene glycol is a smaller molecule with two hydroxyl (-OH) groups, which are responsible

for its ability to form hydrogen bonds with water.[2] Dipropylene glycol is essentially a dimer of

propylene glycol, consisting of two propylene glycol units linked by an ether bond. This larger

molecular structure results in a lower density of hydroxyl groups per molecule, leading to its

reduced capacity to attract and retain water molecules compared to PG.

Quantitative Comparison of Hygroscopicity
The difference in hygroscopicity can be quantitatively understood by examining the equilibrium

moisture content of each glycol at various relative humidities (RH). The following table
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summarizes the concentration of propylene glycol in an aqueous solution required to achieve

equilibrium with air at a specific relative humidity at 21°C (70°F).

Relative Humidity (%)
Propylene Glycol Concentration (% w/w)
in Water

82 50.0

70 66.5

Data compiled from publicly available charts.

Unfortunately, directly comparable public data for dipropylene glycol is not readily available in

a similar format. However, it is widely acknowledged in the chemical industry that DPG is less

hygroscopic than PG.[1][2][3] This implies that a higher concentration of DPG in water would be

required to achieve the same equilibrium relative humidity as a given concentration of PG.

The Impact of Molecular Structure on
Hygroscopicity
The fundamental difference in water absorption between propylene glycol and dipropylene
glycol stems from their molecular structures and the availability of hydroxyl groups for

hydrogen bonding.
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Relationship Between Chemical Structure and Hygroscopicity

Propylene Glycol (PG)
C3H8O2

Smaller Molecule
Two Hydroxyl Groups

has

Dipropylene Glycol (DPG)
C6H14O3

Larger Molecule (Dimer of PG)
Two Hydroxyl Groups, One Ether Linkage

has

Higher Hygroscopicity

leads to

Lower Hygroscopicity

leads to

Click to download full resolution via product page

Caption: Molecular structure dictates hygroscopic properties.

Experimental Protocols for Determining
Hygroscopicity
Accurate determination of the hygroscopicity of liquid glycols is essential for quality control and

formulation development. The following are detailed methodologies for two common

experimental techniques.

Gravimetric Sorption Analysis
This method measures the change in mass of a sample as it is exposed to a controlled relative

humidity environment.

Objective: To determine the equilibrium moisture content of propylene glycol or dipropylene
glycol at various relative humidity levels.

Materials and Equipment:
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Gravimetric Sorption Analyzer (e.g., Dynamic Vapor Sorption - DVS)

Microbalance

Propylene Glycol or Dipropylene Glycol sample

Nitrogen gas supply (for drying)

Procedure:

Sample Preparation: Accurately weigh a small amount of the liquid glycol sample (typically

10-20 mg) onto the microbalance pan within the gravimetric sorption analyzer.

Drying: The sample is first dried by exposing it to a stream of dry nitrogen (0% RH) at a

controlled temperature (e.g., 25°C) until a stable weight is achieved. This establishes the dry

mass of the sample.

Sorption Phase: The relative humidity in the sample chamber is then increased in a stepwise

manner (e.g., in 10% RH increments from 10% to 90% RH). At each step, the system holds

the humidity constant until the sample weight stabilizes, indicating that equilibrium has been

reached.

Data Analysis: The weight gain at each relative humidity step is recorded. The equilibrium

moisture content (as a percentage of the dry mass) is then plotted against the relative

humidity to generate a moisture sorption isotherm.
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Gravimetric Sorption Analysis Workflow

Start

Sample Preparation
(Weigh Glycol Sample)

Drying Stage
(0% RH, 25°C)

Stepwise RH Increase
(e.g., 10% increments)

Equilibration at each RH step
(Stable Weight Achieved)

Record Weight GainPlot Moisture Sorption Isotherm

After final RH step

Next RH step

End
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Caption: Workflow for determining hygroscopicity via gravimetric sorption.
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Karl Fischer Titration
Karl Fischer titration is a highly specific and accurate method for determining the water content

of a sample.[4][5]

Objective: To precisely quantify the amount of water in a propylene glycol or dipropylene
glycol sample.

Materials and Equipment:

Karl Fischer Titrator (volumetric or coulometric)

Karl Fischer reagents (titrant and solvent)

Anhydrous methanol or other suitable solvent for glycols

Gastight syringe for sample injection

Procedure (Volumetric Method):

System Preparation: Add the solvent (e.g., anhydrous methanol) to the titration vessel of the

Karl Fischer titrator.

Pre-titration: The solvent is titrated to a stable, anhydrous endpoint with the Karl Fischer

titrant to eliminate any residual moisture in the vessel.

Sample Introduction: A precisely weighed amount of the glycol sample is injected into the

conditioned titration vessel using a gastight syringe.

Titration: The sample is then titrated with the Karl Fischer titrant. The iodine in the titrant

reacts stoichiometrically with the water present in the sample.

Endpoint Detection: The endpoint is detected potentiometrically when an excess of iodine is

present, indicating that all the water has been consumed.

Calculation: The instrument's software calculates the water content based on the volume of

titrant consumed and the known titer of the reagent. The result is typically expressed as a

percentage or in parts per million (ppm).
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Karl Fischer Titration Workflow

Start

System Preparation
(Add Solvent)

Pre-titration to Anhydrous Endpoint

Inject Weighed Glycol Sample

Titrate with Karl Fischer Reagent

Potentiometric Endpoint Detection

Calculate Water Content

End
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Caption: Steps for quantifying water content using Karl Fischer titration.
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In conclusion, the choice between propylene glycol and dipropylene glycol in a formulation

will significantly depend on the desired level of moisture retention. Propylene glycol is the

superior choice when high hygroscopicity is required to maintain a moist environment.

Conversely, dipropylene glycol is preferable for applications where lower water absorption is

necessary to ensure product stability and prevent unwanted changes in viscosity or texture.

The experimental protocols provided offer robust methods for quantifying these differences and

ensuring the selection of the appropriate glycol for a specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dipropylene Glycol vs Propylene Glycol: Key Differences for Personal Care & Industrial
Applications [elchemy.com]

2. Dipropylene Glycol vs Propylene Glycol: Which Is Better for Your Needs? - News - Zibo
Anquan Chemical Co., [zbaqchem.com]

3. scienceforums.net [scienceforums.net]

4. merckmillipore.com [merckmillipore.com]

5. Determination of moisture content in propylene glycol by volumetric method-Jiahang
Instruments [jiahanglab.com]

To cite this document: BenchChem. [A Comparative Analysis of the Hygroscopic Properties
of Propylene Glycol and Dipropylene Glycol]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b041319#differences-in-hygroscopicity-between-
propylene-glycol-and-dipropylene-glycol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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